Cas no 2763756-13-2 (1-[6-(2,2-Difluoroethoxy)pyridin-2-yl]methanamine hydrochloride)

1-[6-(2,2-Difluoroethoxy)pyridin-2-yl]methanamine hydrochloride is a chemically synthesized compound featuring a pyridine core substituted with a 2,2-difluoroethoxy group and an aminomethyl functionality, isolated as its hydrochloride salt. This structure imparts distinct physicochemical properties, including enhanced solubility and stability, making it suitable for pharmaceutical and agrochemical applications. The difluoroethoxy moiety contributes to metabolic resistance and improved bioavailability, while the hydrochloride salt ensures consistent handling and formulation characteristics. The compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its well-defined synthetic pathway allows for high purity and scalability.
1-[6-(2,2-Difluoroethoxy)pyridin-2-yl]methanamine hydrochloride structure
2763756-13-2 structure
Product Name:1-[6-(2,2-Difluoroethoxy)pyridin-2-yl]methanamine hydrochloride
CAS No:2763756-13-2
MF:C8H11ClF2N2O
MW:224.635547876358
CID:6173432
PubChem ID:165456784
Update Time:2025-05-20

1-[6-(2,2-Difluoroethoxy)pyridin-2-yl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-[6-(2,2-difluoroethoxy)pyridin-2-yl]methanamine hydrochloride
    • 2763756-13-2
    • EN300-37374454
    • 1-[6-(2,2-Difluoroethoxy)pyridin-2-yl]methanamine hydrochloride
    • Inchi: 1S/C8H10F2N2O.ClH/c9-7(10)5-13-8-3-1-2-6(4-11)12-8;/h1-3,7H,4-5,11H2;1H
    • InChI Key: VDLCDEIANQONNP-UHFFFAOYSA-N
    • SMILES: Cl.FC(COC1=CC=CC(CN)=N1)F

Computed Properties

  • Exact Mass: 224.0527970g/mol
  • Monoisotopic Mass: 224.0527970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 146
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.1Ų

1-[6-(2,2-Difluoroethoxy)pyridin-2-yl]methanamine hydrochloride Pricemore >>

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Additional information on 1-[6-(2,2-Difluoroethoxy)pyridin-2-yl]methanamine hydrochloride

Comprehensive Overview of 1-[6-(2,2-Difluoroethoxy)pyridin-2-yl]methanamine hydrochloride (CAS No. 2763756-13-2)

In the rapidly evolving field of pharmaceutical and chemical research, 1-[6-(2,2-Difluoroethoxy)pyridin-2-yl]methanamine hydrochloride (CAS No. 2763756-13-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyridine core and difluoroethoxy substituent, is a subject of interest for researchers exploring novel bioactive molecules. Its hydrochloride salt form enhances stability and solubility, making it a viable candidate for further development in drug discovery and material science.

The molecular structure of 1-[6-(2,2-Difluoroethoxy)pyridin-2-yl]methanamine hydrochloride features a pyridin-2-yl scaffold, which is a common motif in medicinal chemistry due to its ability to interact with biological targets. The addition of a difluoroethoxy group introduces electronegative fluorine atoms, which can influence the compound's pharmacokinetic properties, such as metabolic stability and membrane permeability. These attributes align with current trends in drug design, where researchers prioritize fluorinated compounds for their enhanced bioavailability and target specificity.

Recent advancements in AI-driven drug discovery have highlighted the importance of compounds like 1-[6-(2,2-Difluoroethoxy)pyridin-2-yl]methanamine hydrochloride. Machine learning models are increasingly used to predict the bioactivity of such molecules, reducing the time and cost associated with traditional screening methods. This synergy between computational tools and experimental chemistry underscores the compound's relevance in modern research. Additionally, its potential role in addressing antibiotic resistance or neurodegenerative diseases has sparked curiosity, as these are among the most searched topics in scientific databases.

From a synthetic chemistry perspective, the preparation of 1-[6-(2,2-Difluoroethoxy)pyridin-2-yl]methanamine hydrochloride involves multi-step organic transformations, including nucleophilic substitution and amine protection/deprotection strategies. These methods are well-documented in peer-reviewed literature, ensuring reproducibility for industrial and academic laboratories. The compound's CAS No. 2763756-13-2 serves as a unique identifier, facilitating accurate referencing in patents and publications.

Environmental and safety considerations are also critical when working with 1-[6-(2,2-Difluoroethoxy)pyridin-2-yl]methanamine hydrochloride. While it is not classified as a hazardous material, proper handling protocols should be followed to minimize exposure. This aligns with the growing demand for green chemistry practices, a topic frequently searched by professionals aiming to reduce the ecological footprint of chemical synthesis.

In summary, 1-[6-(2,2-Difluoroethoxy)pyridin-2-yl]methanamine hydrochloride (CAS No. 2763756-13-2) represents a promising compound at the intersection of medicinal chemistry and computational drug design. Its structural features, combined with emerging technologies like AI-powered molecular modeling, position it as a valuable asset for future scientific breakthroughs. Researchers and industry stakeholders are encouraged to explore its potential further, leveraging its unique properties to address pressing global health challenges.

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